Phosphine-d2

• CAS RN: 13780-29-5
• Molecular Formula: H3P
• Molecular Weight: 36.0099 g/mol
• IUPAC Name: dideuteriophosphane
• InChI: InChI=1S/H3P/h1H3/i1D2
• InChI Key: XYFCBTPGUUZFHI-DICFDUPASA-N
• Isomeric SMILES: [2H]P[2H]
• SMILES: P
• synonyms: Phosphine-d2

Description

Phosphine-d2 is a deuterated form of phosphine, a colorless, flammable, and highly toxic gas that is commonly used in organic chemistry as a reducing agent and a ligand. The deuterated form, phosphine-d2, is used in scientific research as a tracer molecule in various fields, including chemistry, biochemistry, and pharmacology.

Mechanism Of Action

Phosphine-d2 acts as a reducing agent, donating deuterium atoms to other molecules and forming deuterated products. The deuterium atoms can be tracked using various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, allowing researchers to study the mechanism of chemical reactions in detail.

Biochemical And Physiological Effects

Phosphine-d2 has no known biochemical or physiological effects on living organisms, as it is highly reactive and quickly reacts with other molecules in the environment.

Advantages And Limitations For Lab Experiments

The use of phosphine-d2 as a tracer molecule in scientific research has several advantages, including its high reactivity and selectivity, its ease of synthesis and purification, and its compatibility with various analytical techniques. However, its use is limited by its high toxicity and flammability, which require strict safety precautions in the laboratory.

Future Directions

Future research on phosphine-d2 could focus on its application in new areas of scientific research, such as pharmacology and materials science. It could also be used to study the mechanism of complex chemical reactions, such as those involved in the synthesis of natural products and pharmaceuticals. Additionally, new synthetic methods for phosphine-d2 could be developed to improve its accessibility and reduce its cost.

Synthesis Methods

Phosphine-d2 is synthesized by the reaction of deuterium gas (D2) with phosphorus trichloride (PCl3) in the presence of a reducing agent, such as lithium aluminum deuteride (LiAlD4). The reaction produces deuterated phosphine gas, which is then purified and stored under high pressure.

Scientific Research Applications

Phosphine-d2 is widely used as a tracer molecule in scientific research to study the mechanism of various chemical reactions, including catalysis, hydrogenation, and reduction. It is also used in biochemistry to study the metabolism of phosphine-containing compounds, such as phosphine oxides and phosphine sulfides.